N-(2,5-dichlorophenyl)-2-(4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide

• IUPAC Name: N-(2,5-dichlorophenyl)-2-(4-oxo-5,6,7,8-tetrahydroquinazolin-3-yl)acetamide
• InChI: InChI=1S/C16H15Cl2N3O2/c17-10-5-6-12(18)14(7-10)20-15(22)8-21-9-19-13-4-2-1-3-11(13)16(21)23/h5-7,9H,1-4,8H2,(H,20,22)
• InChI Key: XKASRPSULXTUHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=O)N(C=N2)CC(=O)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C16H15Cl2N3O2
• Molecular Weight: 352.2 g/mol

Description

N-(2,5-dichlorophenyl)-2-(4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide, also known as DCTQA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DCTQA is a quinazolinone derivative, and its unique structure has led to its use in a variety of research applications.

Mechanism of Action

The mechanism of action of N-(2,5-dichlorophenyl)-2-(4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide is not well-understood, but it is believed to involve the binding of the compound to specific targets in cells. This binding may lead to changes in cellular processes and the inhibition of certain enzymes.
Biochemical and Physiological Effects:
N-(2,5-dichlorophenyl)-2-(4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide has been shown to have a variety of biochemical and physiological effects. For example, the compound has been shown to induce apoptosis (programmed cell death) in cancer cells. In addition, N-(2,5-dichlorophenyl)-2-(4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,5-dichlorophenyl)-2-(4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide in lab experiments is its unique structure, which makes it useful for a variety of research applications. However, one limitation of using N-(2,5-dichlorophenyl)-2-(4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research involving N-(2,5-dichlorophenyl)-2-(4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide. One area of interest is the development of new fluorescent probes based on the structure of N-(2,5-dichlorophenyl)-2-(4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide. In addition, further research is needed to fully understand the mechanism of action of N-(2,5-dichlorophenyl)-2-(4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide and its potential applications in the development of new anti-cancer agents.

Synthesis Methods

The synthesis of N-(2,5-dichlorophenyl)-2-(4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide is a complex process that involves several steps. One method for synthesizing N-(2,5-dichlorophenyl)-2-(4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide involves the reaction of 2,5-dichloroaniline with ethyl 2-oxo-4-phenylbutyrate to form the intermediate compound 2-(2,5-dichlorophenyl)-2-oxoacetic acid ethyl ester. This intermediate is then reacted with 2-amino-4,5,6,7-tetrahydro-4-oxoquinazoline to form N-(2,5-dichlorophenyl)-2-(4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide.

Scientific Research Applications

N-(2,5-dichlorophenyl)-2-(4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of metal ions in biological systems. In addition, N-(2,5-dichlorophenyl)-2-(4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamide has been studied for its potential as an anti-cancer agent, as well as for its ability to inhibit the activity of certain enzymes.